
Technical Guide: Benzanilide, 2'-benzoylthio-
(N,S-Dibenzoyl-2-aminothiophenol)

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Benzanilide, 2'-benzoylthio-

Cat. No.: B086859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzanilide, 2'-benzoylthio-, also known by its systematic name N,S-Dibenzoyl-2-

aminothiophenol, is a chemical compound of interest in organic synthesis and medicinal

chemistry. Its structure, featuring both an amide and a thioester functional group, makes it a

versatile intermediate for the synthesis of various heterocyclic compounds, particularly

benzothiazoles. This document provides a comprehensive overview of its chemical identifiers,

physicochemical properties, a plausible synthetic pathway with a detailed experimental

protocol, and a summary of the biological activities of related compounds.

Chemical Identifiers and Properties
Precise identification of a chemical compound is critical for research and development. The

primary identifiers and key physicochemical properties for Benzanilide, 2'-benzoylthio- are

summarized below.

Table 1: Chemical Identifiers for Benzanilide, 2'-benzoylthio-
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Identifier Value

CAS Number 1047-61-6[1]

Systematic Name N,S-Dibenzoyl-2-aminothiophenol

Molecular Formula C₂₀H₁₅NO₂S[1]

Molecular Weight 333.41 g/mol [1]

PubChem CID 13977[1]

InChI

InChI=1S/C20H15NO2S/c22-19(15-9-3-1-4-10-

15)21-17-13-7-8-14-18(17)24-20(23)16-11-5-2-

6-12-16/h1-14H,(H,21,22)[1]

InChIKey SPSSXOLIURQSMF-UHFFFAOYSA-N[1]

SMILES
C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2SC(=

O)C3=CC=CC=C3[1]

Table 2: Physicochemical Properties of the Parent Compound Benzanilide

While specific experimental data for Benzanilide, 2'-benzoylthio- is limited, the properties of

the parent compound, benzanilide, provide a useful reference.

Property Value

Melting Point 161-163 °C

Boiling Point 117 °C at 10 mmHg

Appearance White crystalline solid

Solubility
Insoluble in water; soluble in ethanol, ether, and

chloroform

Synthesis
The synthesis of Benzanilide, 2'-benzoylthio- can be approached through the dibenzoylation

of 2-aminothiophenol. This involves the acylation of both the amino and the thiol groups. The
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following protocol is a plausible method based on standard organic synthesis techniques.

Experimental Protocol: Synthesis of N,S-Dibenzoyl-2-
aminothiophenol
Materials:

2-Aminothiophenol

Benzoyl chloride

Pyridine (or another suitable base)

Anhydrous diethyl ether (or other suitable aprotic solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel,

condenser, etc.)

Magnetic stirrer and heating mantle

Rotary evaporator

Recrystallization apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 2-aminothiophenol (1 equivalent) in anhydrous diethyl ether.

Addition of Base: Add pyridine (2.2 equivalents) to the solution and cool the mixture in an ice

bath.

Addition of Benzoyl Chloride: Slowly add benzoyl chloride (2.2 equivalents) dropwise to the

stirred solution. An exothermic reaction is expected. Maintain the temperature below 10 °C
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during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours (e.g., 4-6 hours) to ensure the completion of the

dibenzoylation.

Work-up:

Quench the reaction by slowly adding water.

Separate the organic layer.

Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to yield pure N,S-Dibenzoyl-2-aminothiophenol.

Diagram 1: Proposed Synthesis of Benzanilide, 2'-benzoylthio-

Caption: Synthetic scheme for N,S-Dibenzoyl-2-aminothiophenol.

Reactivity and Potential Applications
N-benzoyl-1,2-aminothiophenol, a related mono-acylated intermediate, has been shown to

convert to 2-phenyl benzothiazole in an aqueous environment[2]. This suggests that

Benzanilide, 2'-benzoylthio- could also serve as a precursor to benzothiazole derivatives

through intramolecular cyclization, potentially involving the cleavage of the thioester bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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